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Compound of Interest

Compound Name: 6-Chloropyrimidin-2(1H)-one

Cat. No.: B046037 Get Quote

Essential Safety and Disposal Guide for 6-
Chloropyrimidin-2(1H)-one
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for 6-Chloropyrimidin-2(1H)-one, including operational and disposal

plans to ensure laboratory safety and regulatory compliance. The following procedures are

based on best practices for handling similar chlorinated heterocyclic compounds.

Chemical Identifier:

CAS Number: 80927-55-5[1]

Molecular Formula: C4H3ClN2O[1][2]

Molecular Weight: 130.53 g/mol [1][2]

Hazard Summary: Based on available data, 6-Chloropyrimidin-2(1H)-one is associated with

the following hazards:

Harmful if swallowed (H302)[2]

Causes skin irritation (H315)[2]
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Causes serious eye irritation (H319)[2]

May cause respiratory irritation (H335)[2]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is the first line of defense against

chemical exposure. The following table summarizes the recommended PPE for handling 6-
Chloropyrimidin-2(1H)-one.
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Protection Type Equipment Specifications & Rationale

Eye and Face Protection
Safety Goggles and Face

Shield

Tight-sealing safety goggles

are mandatory to protect

against dust particles and

splashes. A face shield should

be worn over goggles when

there is a risk of significant

splashing.[3][4][5]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves offer

good short-term protection.[4]

[6] For prolonged contact,

consider more robust gloves

such as neoprene or butyl

rubber. Always inspect gloves

for integrity before use and

change them immediately

upon contamination.[3][5]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned to cover as much

skin as possible.[3][6] For

tasks with a higher risk of

splashes, a chemical-resistant

apron over the lab coat is

recommended.

Respiratory Protection
NIOSH/MSHA or EN 149

Approved Respirator

A respirator should be used if

engineering controls like a

fume hood are not available or

if exposure limits are likely to

be exceeded.[3][5] A

particulate filter is

recommended for handling the

solid compound.
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Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is crucial to minimize exposure and prevent

contamination.

1. Preparation:

Ensure the work area, preferably a certified chemical fume hood, is clean and uncluttered.[3]

Verify that all necessary PPE is available and in good condition.

Have a spill kit readily accessible.

2. Handling:

Wear all required PPE as detailed in the table above before handling the compound.

Avoid direct contact with skin, eyes, and clothing.[3]

Do not inhale dust or vapors.[3]

Use appropriate and clean laboratory equipment (e.g., spatulas, glassware).

3. Storage:

Store 6-Chloropyrimidin-2(1H)-one in a tightly closed container in a cool, dry, and well-

ventilated area.[3][7] Recommended storage is between 2-8°C in a refrigerator.[1]

4. Post-Handling:

After handling, thoroughly wash hands and any exposed skin with soap and water.[4]

Decontaminate the work surface and any equipment used.

Experimental Workflow for Handling 6-Chloropyrimidin-
2(1H)-one
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Preparation
- Clean workspace (fume hood)

- Inspect and don all required PPE
- Prepare spill kit

Handling
- Weigh and transfer compound

- Perform experimental procedure
- Avoid dust and vapor generation

Storage
- Tightly seal container

- Store in a cool, dry, well-ventilated area

Post-Handling
- Decontaminate workspace and equipment

- Wash hands thoroughly

Disposal
- Segregate waste

- Dispose of in labeled hazardous waste container

Click to download full resolution via product page

Caption: Workflow for the safe handling of 6-Chloropyrimidin-2(1H)-one.

Disposal Plan
Proper disposal of 6-Chloropyrimidin-2(1H)-one and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Solid Waste: Collect any unused or waste 6-Chloropyrimidin-2(1H)-one in a clearly labeled,

sealed, and appropriate hazardous waste container.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing paper, and pipette tips, should be considered contaminated and

disposed of in a designated hazardous waste container.[3]
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Waste Classification: This compound should be treated as halogenated organic waste. It is

crucial to segregate halogenated waste from non-halogenated waste streams.[5]

2. Container Disposal:

Empty containers that held 6-Chloropyrimidin-2(1H)-one must be triple-rinsed with a

suitable solvent.[5]

The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous

waste.[5]

After triple-rinsing and allowing it to dry, and with all labels removed or defaced, the container

may be disposed of as regular trash, depending on institutional policies.[5]

3. Professional Disposal:

All generated hazardous waste must be disposed of through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal company.

Disposal Decision Pathway
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Caption: Decision pathway for the disposal of 6-Chloropyrimidin-2(1H)-one waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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